Cas no 7217-59-6 (2-Methoxybenzenethiol)

• Product Name: 2-Methoxybenzenethiol
• CAS No: 7217-59-6
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00004834
• CID: 47290
• PubChem ID: 24851089
• Update Time: 2025-04-18

2-Methoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzenethiol
• 2-Methoxythiophenol
• 2-Mercaptoanisole~2-Methoxybenzenethiol
• o-Methoxythiophenol
• 2-MERCAPTOANISOLE
• 2-methoxy-benzenethio
• 2-Methoxythiophenole
• 2-OMe-C6H4-SH
• methoxybenzenethiol
• o-methoxy-benzenethio
• o-methoxybenzenethiol
• Thioguaiacol
• Benzenethiol, 2-methoxy-
• 2-Methoxy thiophenol
• 2-methoxybenzene-1-thiol
• 2-Methoxy-benzenethiol
• BENZENETHIOL, o-METHOXY-
• DSCJETUEDFKYGN-UHFFFAOYSA-N
• 90HAL41673
• methoxythiophenol
• ortho-thioguaiacol
• 2-methoxylthiophenol
• 2-methoxy-thiophenol
• PubChem6816
• O-Methoxy-Benzenethiol
• Benzenethiol, meth

• MDL： MFCD00004834
• Inchi： 1S/C7H8OS/c1-8-6-4-2-3-5-7(6)9/h2-5,9H,1H3
• InChI Key： DSCJETUEDFKYGN-UHFFFAOYSA-N
• SMILES： COC1C(S)=CC=CC=1
• BRN： 2042178

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 10.2
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.152 g/mL at 25 °C(lit.)
• Boiling Point: 99 °C/8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.591(lit.)
• Solubility: H2O: insoluble
• PSA: 48.03000
• LogP: 1.98390
• Sensitiveness: Stench
• FEMA: 4159 | 2-MERCAPTOANISOLE
• Solubility: Insoluble in water

2-Methoxybenzenethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3334
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：10-13-23
• RTECS：DC1790000
• Hazardous Material Identification：
• HazardClass：IRRITANT, STENCH
• TSCA：T
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether